Cas no 2228802-39-7 (O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine)

• Product Name: O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine
• CAS No: 2228802-39-7
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6024072
• PubChem ID: 165766037
• Update Time: 2025-06-08

O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine
• EN300-1772594
• O-[2-(2,6-difluoro-4-methoxyphenyl)propyl]hydroxylamine
• 2228802-39-7

• Inchi： 1S/C10H13F2NO2/c1-6(5-15-13)10-8(11)3-7(14-2)4-9(10)12/h3-4,6H,5,13H2,1-2H3
• InChI Key： ZDIHYXFVDVHMPU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C)CON)F)OC

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine

Introduction to O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine (CAS No. 2228802-39-7)

O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228802-39-7, features a unique molecular structure that makes it a promising candidate for various biochemical applications. The presence of both fluoro and methoxy substituents in its aromatic ring enhances its chemical reactivity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The compound's structure consists of a propyl chain linked to a hydroxylamine group, which is attached to a phenyl ring substituted with 2,6-difluoro and 4-methoxy groups. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for its use in the synthesis of novel drugs and agrochemicals. The fluoro group, in particular, is known for its ability to modulate the metabolic stability and binding affinity of molecules, which is a critical factor in drug design.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine exemplifies this trend, as it combines the advantages of fluorochemicals with the versatility of hydroxylamine derivatives. These derivatives are widely used in the synthesis of various pharmacologically active compounds, including antioxidants and anti-inflammatory agents.

The pharmaceutical industry has been exploring new ways to utilize such compounds in the treatment of diverse diseases. For instance, studies have shown that hydroxylamine-based molecules can exhibit potent inhibitory effects on certain enzymes and receptors involved in pathogenic processes. The addition of fluoro and methoxy groups to these molecules can further enhance their efficacy by improving their binding interactions with target proteins.

Recent research has highlighted the potential of O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine as a building block for more complex pharmacophores. By modifying its structure or incorporating it into larger molecular frameworks, scientists aim to develop new therapeutic agents with improved therapeutic indices. This approach aligns with the broader trend in drug discovery towards rational design based on structural optimization.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired substitution patterns on the aromatic ring. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.

Beyond its pharmaceutical applications, O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine has shown promise in other areas of research. For example, its unique chemical properties make it suitable for use as an intermediate in the production of specialty chemicals and materials. The fluoro group's ability to impart specific characteristics to materials has led to its use in coatings, adhesives, and other industrial applications where chemical stability is paramount.

The compound's potential extends to agrochemical research as well. Fluorinated hydroxylamine derivatives have been investigated for their role in developing novel pesticides and herbicides. These compounds can exhibit enhanced environmental stability while maintaining high efficacy against pests and weeds. This dual benefit makes them attractive candidates for sustainable agricultural practices.

In conclusion, O-2-(2,6-difluoro-4-methoxyphenyl)propylhydroxylamine (CAS No. 2228802-39-7) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structure and chemical properties position it as a valuable tool in pharmaceutical research, industrial chemistry, and agricultural science. As our understanding of fluorinated compounds continues to grow, so too will the applications and innovations derived from this remarkable molecule.